(2S)-2,3-Dimethylhexan-1-amine

• IUPAC Name: (2S)-2,3-dimethylhexan-1-amine
• InChI: InChI=1S/C8H19N/c1-4-5-7(2)8(3)6-9/h7-8H,4-6,9H2,1-3H3/t7?,8-/m1/s1
• InChI Key: BFALYJCUEITKAW-BRFYHDHCSA-N
• Canonical SMILES: CCCC(C)C(C)CN
• Isomeric SMILES: CCCC(C)[C@H](C)CN
• Molecular Formula: C8H19N
• Molecular Weight: 129.24 g/mol

Description

(2S)-2,3-Dimethylhexan-1-amine, also known as DMHA, is a synthetic compound that has gained popularity in the scientific community due to its potential applications in various fields. DMHA belongs to the family of aliphatic amines and is structurally similar to other stimulants such as DMAA and ephedrine. In recent years, DMHA has been extensively studied for its potential use in enhancing cognitive function, athletic performance, and as a dietary supplement.

Mechanism of Action

The exact mechanism of action of (2S)-2,3-Dimethylhexan-1-amine is not yet fully understood. However, it is believed to work by increasing the levels of neurotransmitters such as dopamine and norepinephrine in the brain. This increase in neurotransmitters leads to increased alertness, focus, and energy.
Biochemical and Physiological Effects
(2S)-2,3-Dimethylhexan-1-amine has been shown to have several biochemical and physiological effects. Studies have shown that (2S)-2,3-Dimethylhexan-1-amine can increase heart rate, blood pressure, and body temperature. Additionally, (2S)-2,3-Dimethylhexan-1-amine has been shown to increase the release of glucose and fatty acids from adipose tissue, leading to increased energy production.

Advantages and Limitations for Lab Experiments

(2S)-2,3-Dimethylhexan-1-amine has several advantages and limitations for lab experiments. One advantage is its ability to increase cognitive function and energy levels, making it useful in studies involving cognitive tasks or physical performance. However, (2S)-2,3-Dimethylhexan-1-amine's stimulant properties can also be a limitation, as it can interfere with the results of some studies or cause unwanted side effects.

Future Directions

There are several potential future directions for (2S)-2,3-Dimethylhexan-1-amine research. One area of interest is its potential use as a treatment for cognitive disorders such as Alzheimer's disease. Additionally, (2S)-2,3-Dimethylhexan-1-amine's ability to increase energy production and fat metabolism has led to interest in its use as a weight loss supplement. Finally, (2S)-2,3-Dimethylhexan-1-amine's potential as a pre-workout supplement has led to interest in its use in athletic performance and training.

Synthesis Methods

(2S)-2,3-Dimethylhexan-1-amine is synthesized through a multi-step process involving the reaction of 2-methyl-2-butanol with hydroxylamine hydrochloride, followed by the addition of sodium nitrite and hydrochloric acid. The resulting compound is then reacted with 2,3-dimethylbutanal to produce (2S)-2,3-Dimethylhexan-1-amine.

Scientific Research Applications

(2S)-2,3-Dimethylhexan-1-amine has been the focus of several scientific studies due to its potential applications in various fields. One of the most significant areas of research has been its potential use as a cognitive enhancer. Studies have shown that (2S)-2,3-Dimethylhexan-1-amine can improve cognitive function, including memory, attention, and focus. Additionally, (2S)-2,3-Dimethylhexan-1-amine has been studied for its potential use as a pre-workout supplement due to its stimulant properties.